Cas no 5337-95-1 (2-methylpropane-1,3-dithiol)
2-methylpropane-1,3-dithiol structure
Product Name:2-methylpropane-1,3-dithiol
CAS No:5337-95-1
MF:C4H10S2
MW:122.252198696136
CID:1582050
PubChem ID:219476
Update Time:2025-04-21
2-methylpropane-1,3-dithiol Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpropane-1,3-dithiol
- AC1Q7GO1
- AG-K-60774
- 2-Methyl-1,3-propandithiol
- 2-Methyl-propan-dithiol-(1,3)
- AR-1E4159
- AC1L56T9
- NSC854
- 1,3-dimercapto-2-methylpropane
- 2-methyl-propane-1,3-dithiol
- CTK1H1883
- 2-Methyl-propan-1,3-dithiol
- 2-methyl-1,3-propanedithiol
- AC1Q7GO1; AG-K-60774; 2-Methyl-1,3-propandithiol; 2-Methyl-propan-dithiol-(1,3); AR-1E4159; AC1L56T9; NSC854; 1,3-dimercapto-2-methylpropane; 2-methyl-propane-1,3-dithiol; CTK1H1883; 2-Methyl-propan-1,3-dithiol; 2-methyl-1,3-propanedithiol; 2-METHYL-1,3-PROPANEDITHIOL;
- NSC-854
- NSC 854
- E8M8HCG28Z
- SCHEMBL4531861
- 1,3-Propanedithiol, 2-methyl-
- DTXSID60277099
- 5337-95-1
-
- Inchi: 1S/C4H10S2/c1-4(2-5)3-6/h4-6H,2-3H2,1H3
- InChI Key: TZROMDFHBOFGOZ-UHFFFAOYSA-N
- SMILES: SCC(C)CS
Computed Properties
- Exact Mass: 122.0225
- Monoisotopic Mass: 122.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 24.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 2Ų
Experimental Properties
- Density: 0.993
- Boiling Point: 181.6°C at 760 mmHg
- Flash Point: 63.9°C
- Refractive Index: 1.502
- PSA: 0
- LogP: 1.48210
2-methylpropane-1,3-dithiol Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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